Cas no 137387-48-5 (1H-Pyrrole-2-carboxaldehyde, 1-methyl-5-phenyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 1-methyl-5-phenyl-
• CAS No: 137387-48-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1245117
• PubChem ID: 43826378
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxaldehyde, 1-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-methyl-5-phenyl-
• 1-methyl-5-phenylpyrrole-2-carbaldehyde
• SCHEMBL13568535
• 5-phenyl-1-methyl-2-formylpyrrole
• DTXSID60656507
• 1-Methyl-5-phenyl-1H-pyrrole-2-carboxaldehyde
• DB-421749
• 137387-48-5
• 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde
• AKOS002680545

• Inchi： 1S/C12H11NO/c1-13-11(9-14)7-8-12(13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： NHYBJDIAERRFRM-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22